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Compound of Interest

Compound Name: 2-(4-bromo-1H-indol-3-yl)ethanol

Cat. No.: B1286877 Get Quote

An In-depth Technical Guide on 2-(4-bromo-1H-
indol-3-yl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-(4-bromo-1H-indol-3-yl)ethanol, a compound of interest in various research

and development applications. The information is presented to assist in its handling, storage,

and application in experimental settings.

Physical and Chemical Properties
2-(4-bromo-1H-indol-3-yl)ethanol, also known as 4-bromotryptophol, is a derivative of

tryptophol.[1] Its physical and chemical characteristics are summarized in the table below.
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Property Value Source

Molecular Formula C10H10BrNO [1][2]

Molecular Weight 240.1 g/mol [1][2][3]

CAS Number 202753-56-8 [1][2][4]

Physical State Solid [5]

Appearance Beige solid [5]

Melting Point 175 - 180 °C (347 - 356 °F) [5]

Purity > 95% or 96%+ [2][4]

Note: In contrast to its bromo-derivative, the parent compound, tryptophol, is a colorless to pale

yellow liquid at room temperature with a melting point of 59 °C.[6][7][8]

Solubility Profile
Detailed solubility data for 2-(4-bromo-1H-indol-3-yl)ethanol is not readily available in the

searched literature. However, based on the structural characteristics of the parent compound,

tryptophol, the following can be inferred:

Polar Solvents: The presence of a hydroxyl (-OH) group suggests potential solubility in polar

solvents through hydrogen bonding.[6]

Organic Solvents: The indole ring, being aromatic and non-polar, indicates likely solubility in

organic solvents such as ethanol, methanol, and chloroform.[6]

pH Dependence: The solubility may be influenced by the pH of the solution.[6]

For a related compound, 2-(7-ethyl-1H-indol-3-yl)ethanol, the solubility in water is reported as

2300 mg/L at 20 °C.

Stability and Storage
Proper handling and storage are crucial to maintain the integrity of 2-(4-bromo-1H-indol-3-
yl)ethanol.
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Recommended Storage Conditions:

Store in a well-ventilated place.[5]

Keep the container tightly closed.[5]

Store in a dry and cool environment.

Handling Precautions:

Wash hands and any exposed skin thoroughly after handling.[5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

Use only outdoors or in a well-ventilated area.[5]

Wear protective gloves, clothing, eye, and face protection.[5]

Incompatibilities and Decomposition:

Keep the product and empty containers away from heat and sources of ignition.[5]

Hazardous decomposition products upon combustion may include nitrogen oxides (NOx),

carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide.[5]

Experimental Protocols and Workflows
While specific experimental protocols for this exact compound are not detailed in the provided

search results, a general workflow for characterizing the physical and chemical properties of a

solid research chemical can be outlined.

Workflow for Physical and Chemical Property Determination
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Workflow for Physical & Chemical Property Analysis

Sample Preparation

Physical Characterization Chemical Analysis Stability Assessment

Obtain Pure Sample of
2-(4-bromo-1H-indol-3-yl)ethanol

Visual Inspection
(Color, Form)

Melting Point Determination
(e.g., using a melting point apparatus)

Solubility Testing
(in various solvents)

Spectroscopic Analysis
(e.g., NMR, IR, MS)

Chromatographic Analysis
(e.g., HPLC, GC for purity)

Forced Degradation Studies
(Heat, Light, Humidity)

Analysis of Degradants

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of physical and chemical properties of a

research chemical.

Logical Flow for Safe Handling and Storage
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Decision Tree for Safe Handling and Storage

Receive Compound

Review Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Store in a Tightly Closed Container Store in a Cool, Dry, Well-Ventilated Place Keep Away from Heat and Ignition Sources

Click to download full resolution via product page

Caption: A logical flow diagram illustrating the key steps for the safe handling and storage of

chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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